Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C9H12BrNO2S B1337917 4-(Bromomethyl)-N,N-dimethylbenzenesulfonamide CAS No. 3446-91-1

4-(Bromomethyl)-N,N-dimethylbenzenesulfonamide

Cat. No. B1337917
CAS RN: 3446-91-1
M. Wt: 278.17 g/mol
InChI Key: KTFSQBCKLKHZRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07067540B2

Procedure details

4-(Bromomethyl)benzenesulfonyl chloride (5.0 g, 18.6 mmol) was dissolved in tetrahydrofuran. N,N-dimethylamine (7.7 mL, 15.5 mmol, 2M in tetrahydrofuran) and and N,N-diisopropylethylamine (3.5 mL, 20.1 mmol) were added, and the reaction was allowed to stir at ambient temperature for 2 hours. The reaction was concentrated to an oil that was partitioned between water and ethyl acetate and extracted with ethyl acetate. The organic extracts were combined, washed with brine, dried over Na2SO4, and filtered. The resulting filtrate was concentrated to an oil which deposited needles that were a mixture of the title compound and 4-chloromethyl N,N-dimethylbenzenesulfonamide. The resulting needles were collected. and dried (2.3 g, 44%). ES-MS m/z 534 (M+H) and 578 (M+H)
Name
4-(Bromomethyl)benzenesulfonyl chloride
Quantity
5 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
N,N-dimethylamine
Quantity
7.7 mL
Type
reactant
Reaction Step Two
Name
N,N-diisopropylethylamine
Quantity
3.5 mL
Type
reactant
Reaction Step Two
Name
4-Bromomethyl-N,N-dimethylbenzenesulfonamide

Identifiers

REACTION_CXSMILES
[Br:1][CH2:2][C:3]1[CH:8]=[CH:7][C:6]([S:9](Cl)(=[O:11])=[O:10])=[CH:5][CH:4]=1.[CH3:13][NH:14][CH3:15].C(N(CC)C(C)C)(C)C>O1CCCC1>[Br:1][CH2:2][C:3]1[CH:8]=[CH:7][C:6]([S:9]([N:14]([CH3:15])[CH3:13])(=[O:11])=[O:10])=[CH:5][CH:4]=1

Inputs

Step One
Name
4-(Bromomethyl)benzenesulfonyl chloride
Quantity
5 g
Type
reactant
Smiles
BrCC1=CC=C(C=C1)S(=O)(=O)Cl
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCCC1
Step Two
Name
N,N-dimethylamine
Quantity
7.7 mL
Type
reactant
Smiles
CNC
Name
N,N-diisopropylethylamine
Quantity
3.5 mL
Type
reactant
Smiles
C(C)(C)N(C(C)C)CC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
to stir at ambient temperature for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The reaction was concentrated to an oil that
CUSTOM
Type
CUSTOM
Details
was partitioned between water and ethyl acetate
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
WASH
Type
WASH
Details
washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
The resulting filtrate was concentrated to an oil which
ADDITION
Type
ADDITION
Details
a mixture of the title compound and 4-chloromethyl N,N-dimethylbenzenesulfonamide
CUSTOM
Type
CUSTOM
Details
The resulting needles were collected
CUSTOM
Type
CUSTOM
Details
and dried (2.3 g, 44%)

Outcomes

Product
Details
Reaction Time
 2 h
Name
4-Bromomethyl-N,N-dimethylbenzenesulfonamide
Type
Smiles
BrCC1=CC=C(C=C1)S(=O)(=O)N(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.